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Compound of Interest

Compound Name: 2-Ethoxyethylamine

Cat. No.: B085609

Audience: Researchers, scientists, and drug development professionals.

This document provides an in-depth overview of the core physical properties of 2-
Ethoxyethylamine (CAS No. 110-76-9), a versatile primary amine and amino ether used as an
intermediate in the synthesis of pharmaceuticals and agrochemicals.[1][2] The focus is on its
boiling point and solubility characteristics, supported by detailed experimental protocols for
their determination.

Core Physical Properties

2-Ethoxyethylamine is a colorless to pale yellow, clear liquid with a characteristic amine-like
odor.[1][2][3] Its molecular structure, featuring both an ether linkage and a primary amine
group, dictates its physical behavior, particularly its boiling point and solubility profile.[2]

The key physical properties of 2-Ethoxyethylamine are summarized in the table below for
easy reference and comparison.
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Physical Property Value Notes

. . At standard atmospheric
Boiling Point 105 °C[2][4]
pressure (760 mmHg).

108.8 °C[5] At standard atmospheric
. pressure (760 mmHg).

. Completely miscible[2][3][4][5] Forms hydrogen bonds with
Water Solubility

[6] water.[1][7]
) N o Soluble in solvents like ether
Organic Solvent Solubility Miscible
and ethanol.[1][4]
Density 0.85 g/cm?3[2][6]
Molecular Weight 89.14 g/mol [2][4]
Flash Point ~18 °C[4][5] Highly flammable liquid.[4]

Discussion of Properties

The boiling point of 2-Ethoxyethylamine is reported to be in the range of 105-109 °C at
standard pressure.[2][4][5] As a primary amine, it can engage in intermolecular hydrogen
bonding due to the presence of hydrogen atoms bonded to the electronegative nitrogen atom.
[8] These hydrogen bonds are stronger than the van der Waals forces present in alkanes of
similar molecular weight, resulting in a significantly higher boiling point. However, these N-H---
N bonds are generally weaker than the O-H---O bonds in corresponding alcohols, leading to a
lower boiling point than an alcohol of comparable mass.

2-Ethoxyethylamine is completely miscible with water.[2][4][5][6] This high solubility is
attributed to its ability to form hydrogen bonds with water molecules via its primary amine group
and the lone pair of electrons on the ether oxygen.[1][7] Generally, amines with five or fewer
carbon atoms exhibit good solubility in water. Furthermore, it is readily soluble in common
organic solvents such as ethanol and diethyl ether, making it a versatile reagent in various
reaction media.[1][4]

Experimental Protocols
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The following sections detail standardized laboratory methods for determining the boiling point
and solubility of a liquid amine like 2-Ethoxyethylamine.

This method is a common and efficient micro-scale technique for determining the boiling point
of a liquid.[9]

Apparatus:

e Thiele tube

o High-temperature mineral oil

o Thermometer (calibrated)

o Small test tube (e.g., Durham tube)

o Capillary tube (sealed at one end)

e Rubber band or wire for attachment

e Bunsen burner or heating mantle

Procedure:

o Setup: Fill the Thiele tube with mineral oil to a level just above the top of the side-arm.

o Sample Preparation: Add approximately 0.5 mL of 2-Ethoxyethylamine into the small test
tube.[9]

o Capillary Insertion: Place the capillary tube into the test tube with its open end submerged in
the liquid sample.[9]

o Assembly: Attach the test tube to the thermometer using a small rubber band, ensuring the
bottom of the tube is aligned with the thermometer bulb.[9]

o Heating: Clamp the Thiele tube and immerse the thermometer and sample assembly into the
oil. Begin gently heating the side arm of the Thiele tube. The design of the tube ensures
uniform heat circulation.
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e Observation: As the temperature rises, a slow stream of bubbles will begin to emerge from
the open end of the capillary tube. Continue heating until a continuous and rapid stream of
bubbles is observed. This indicates the temperature is slightly above the boiling point.

o Measurement: Remove the heat source and allow the apparatus to cool slowly. The boiling
point is the temperature at which the stream of bubbles stops and the liquid just begins to be
drawn back into the capillary tube.[9] Record this temperature.

 Verification: It is good practice to repeat the heating and cooling cycle to verify the
measurement.

This protocol outlines the qualitative assessment of solubility in water, an organic solvent, and
an acidic solution.

Apparatus:

o Three small test tubes with stoppers

e Graduated pipette or dropper

e Glass stirring rods

Reagents:

2-Ethoxyethylamine

Deionized water

Diethyl ether (or another nonpolar organic solvent)

5% Hydrochloric acid (HCI) solution

Procedure:

o Preparation: Label three clean, dry test tubes as "Water," "Ether,” and "5% HCI."

e Dispensing: Add 2 mL of the respective solvent (Water, Ether, 5% HCI) to each
corresponding test tube.
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» Addition of Amine: To each test tube, add 5 drops (approximately 0.1 g) of 2-
Ethoxyethylamine.[10]

e Mixing: Stopper each test tube and mix the contents thoroughly by shaking or vortexing for
1-2 minutes.[7][10]

¢ Observation: Allow the mixtures to stand and observe.

o Miscible/Soluble: The substance forms a single, clear, homogeneous phase with the
solvent.

o Insoluble: The substance remains as a separate layer, or the mixture appears cloudy or
forms an emulsion.

» Recording: Record the observations for each solvent. For 2-Ethoxyethylamine, it is
expected to be miscible in all three solvents. Its solubility in 5% HCI demonstrates its basic
character, as it reacts to form a water-soluble ammonium salt.[11]

Visualization of Workflow

The following diagram illustrates a logical workflow for the physical characterization of a liquid
amine sample.
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Workflow for Physical Characterization of a Liquid Amine
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Caption: Logical workflow for determining the physical properties of an amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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